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Compound of Interest

Compound Name: L-Aspartic acid-15N,d3

Cat. No.: B8818593 Get Quote

For researchers, scientists, and drug development professionals, the purity and isotopic

enrichment of stable isotope-labeled compounds are paramount for accurate and reproducible

experimental results. This guide provides a comparative analysis of L-Aspartic acid-15N,d3
from three prominent vendors: Sigma-Aldrich, Cambridge Isotope Laboratories, and

MedChemExpress. The comparison is based on publicly available product specifications, and

this guide outlines key experimental protocols for independent verification.

Data Presentation: A Side-by-Side Look at Vendor
Specifications
The quality of L-Aspartic acid-15N,d3 can be primarily assessed by its isotopic enrichment

and chemical purity. The following table summarizes the product specifications as provided by

each vendor. It is important to note that direct experimental comparison of lots from each

vendor would provide the most definitive data.
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Parameter Sigma-Aldrich
Cambridge Isotope
Laboratories

MedChemExpress

Product Number
Varies by specific

product
DNLM-6931 HY-N0666S9

Isotopic Enrichment

(¹⁵N)
≥98 atom % ≥98 atom % 99.1%

Isotopic Enrichment

(D)
≥98 atom % ≥98 atom % Not explicitly stated

Chemical Purity
Information available

upon request
≥98%[1] ≥98.0% (HPLC)

Molecular Formula
HO₂CCD₂CD(¹⁵NH₂)C

O₂H[1]

HOOCCD₂CD(¹⁵NH₂)

COOH
C₄H₄D₃¹⁵NO₄

CAS Number 1308264-52-9[1] 1308264-52-9[1] 1308264-52-9

Key Experimental Protocols for Quality Assessment
To ensure the quality and consistency of L-Aspartic acid-15N,d3 for your specific application,

independent verification is recommended. The following are detailed methodologies for key

experiments.

Determination of Isotopic Enrichment by Mass
Spectrometry
Objective: To quantify the atom percent enrichment of ¹⁵N and Deuterium in L-Aspartic acid-
15N,d3.

Methodology:

Sample Preparation:

Accurately weigh 1-2 mg of L-Aspartic acid-15N,d3 and dissolve in a suitable solvent

(e.g., 0.1% formic acid in water) to a final concentration of 1 mg/mL.
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Prepare a serial dilution to a working concentration of 1-10 µg/mL.

Instrumentation:

A high-resolution mass spectrometer (e.g., Orbitrap or Q-TOF) coupled with an

appropriate ionization source (e.g., Electrospray Ionization - ESI) is recommended.

Data Acquisition:

Acquire mass spectra in full scan mode in the positive or negative ion mode.

The mass-to-charge ratio (m/z) for the unlabeled L-Aspartic acid (M+H)⁺ is approximately

134.05. The fully labeled L-Aspartic acid-15N,d3 (M+H)⁺ is expected at approximately

m/z 138.07.

Data Analysis:

Determine the relative intensities of the monoisotopic peaks for the unlabeled, partially

labeled, and fully labeled species.

Calculate the atom percent enrichment for ¹⁵N and D based on the relative peak intensities

of the isotopic distribution.

Assessment of Chemical Purity by High-Performance
Liquid Chromatography (HPLC)
Objective: To determine the chemical purity of L-Aspartic acid-15N,d3 and identify any

potential impurities.

Methodology:

Sample Preparation:

Prepare a stock solution of L-Aspartic acid-15N,d3 in an appropriate solvent (e.g., water

or a mild acidic buffer) at a concentration of 1 mg/mL.

Filter the sample through a 0.22 µm syringe filter before injection.
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Instrumentation:

An HPLC system equipped with a UV detector or a Charged Aerosol Detector (CAD) is

suitable.

A C18 reversed-phase column is commonly used.

Chromatographic Conditions:

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: Acetonitrile

Gradient: A linear gradient from 0% to 50% B over 20 minutes.

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Detection: UV at 210 nm or CAD.

Data Analysis:

Integrate the peak area of the main component and any impurity peaks.

Calculate the percentage purity by dividing the peak area of the main component by the

total peak area.

Structural Confirmation by Nuclear Magnetic Resonance
(NMR) Spectroscopy
Objective: To confirm the identity and isotopic labeling pattern of L-Aspartic acid-15N,d3.

Methodology:

Sample Preparation:

Dissolve 5-10 mg of the sample in a deuterated solvent such as Deuterium Oxide (D₂O).
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Instrumentation:

A high-field NMR spectrometer (e.g., 400 MHz or higher) is required.

Data Acquisition:

Acquire ¹H and ¹³C NMR spectra.

Due to the deuterium labeling at the 2 and 3 positions, the corresponding proton signals

will be absent in the ¹H NMR spectrum.

The ¹³C NMR spectrum will show characteristic shifts for the carboxyl and alpha-carbon,

with potential coupling to ¹⁵N.

Data Analysis:

Compare the obtained spectra with reference spectra of unlabeled L-Aspartic acid to

confirm the absence of specific proton signals and to verify the overall structure.

Visualizing Workflows and Pathways
To better illustrate the experimental processes and the context of this compound's use, the

following diagrams are provided.
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Caption: Experimental workflow for the quality assessment of L-Aspartic acid-15N,d3.
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Caption: Simplified metabolic pathway illustrating the incorporation of L-Aspartic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. L-Aspartic acid (2,3,3-Dâ��, 98%; Â¹â�µN, 98%) - Cambridge Isotope Laboratories,
DNLM-6931-0.5 [isotope.com]

To cite this document: BenchChem. [A Comparative Analysis of L-Aspartic acid-15N,d3 from
Leading Vendors]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8818593#comparative-analysis-of-l-aspartic-acid-
15n-d3-from-different-vendors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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